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Compound of Interest

Compound Name: EPZ004777 hydrochloride

Cat. No.: B1139216 Get Quote

Essential Safety and Handling Guide for
EPZ004777 Hydrochloride
This guide provides crucial safety and logistical information for the handling and disposal of

EPZ004777 hydrochloride, a potent and selective DOT1L inhibitor. The following procedures

are based on general laboratory safety principles for handling potent chemical compounds and

available supplier information, as a comprehensive Safety Data Sheet (SDS) is not publicly

available.

Hazard Identification and Personal Protective
Equipment (PPE)
While specific GHS classifications for EPZ004777 hydrochloride are not readily available, it

should be handled as a potentially hazardous compound due to its high potency as a DOT1L

inhibitor. Assume it is toxic if ingested, inhaled, or absorbed through the skin. The following

PPE is mandatory to minimize exposure.

Table 1: Recommended Personal Protective Equipment (PPE)
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Situation Required PPE Rationale

Handling Solid (Weighing,

Aliquoting)

- Full-face respirator with P100

(or N100) particulate filter-

Chemical-resistant gloves

(Nitrile, double-gloved)- Safety

goggles (if not using a full-face

respirator)- Lab coat (fully

buttoned)- Disposable sleeve

covers- Closed-toe shoes

Prevents inhalation of fine

powder and protects skin and

eyes from contact.

Handling Solutions (e.g., in

DMSO)

- Chemical fume hood-

Chemical-resistant gloves

(Nitrile)- Safety glasses with

side shields- Lab coat- Closed-

toe shoes

Minimizes inhalation of solvent

vapors and protects against

splashes.

General Laboratory Use

- Standard lab coat- Safety

glasses- Nitrile gloves- Closed-

toe shoes

Basic protection for all

laboratory activities.

Handling and Storage Procedures
Proper handling and storage are critical to maintain the integrity of EPZ004777 hydrochloride
and ensure personnel safety.

Operational Plan: Step-by-Step Handling

Preparation: Before handling, ensure all necessary PPE is donned correctly. Work should be

conducted in a designated area, such as a chemical fume hood or a containment glove box,

especially when handling the solid form.

Weighing: If weighing the solid, use an analytical balance inside a ventilated enclosure to

prevent dissemination of the powder. Use appropriate tools (e.g., anti-static spatulas) to

handle the compound.

Solution Preparation: When preparing solutions, add the solvent (e.g., DMSO) to the vial

containing the pre-weighed compound slowly to avoid splashing. If solubility issues arise,
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gentle warming or sonication may be used.

Storage:

Solid: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Stock Solutions: Supplier recommendations vary, but generally, stock solutions can be

stored at -20°C for up to a year or at -80°C for up to two years. It is advisable to aliquot

solutions to avoid repeated freeze-thaw cycles.

Table 2: Storage Conditions

Form Temperature Duration Notes

Solid
Room Temperature

(Short-term)
Not specified Keep in a desiccator.

Stock Solution in

DMSO
-20°C Up to 1 year

Aliquot to avoid

freeze-thaw cycles.

Stock Solution in

DMSO
-80°C Up to 2 years

Preferred for long-

term storage.

First Aid and Emergency Procedures
In the event of exposure, immediate action is critical.

Table 3: First Aid Measures
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Exposure Route Procedure

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical

attention.

Skin Contact

Remove contaminated clothing. Immediately

flush the affected area with copious amounts of

water for at least 15 minutes. Seek medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Disposal Plan
All waste containing EPZ004777 hydrochloride must be treated as hazardous chemical

waste.

Solid Waste: Collect any solid waste (e.g., contaminated weigh paper, pipette tips) in a

designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all solutions containing EPZ004777 hydrochloride in a labeled,

sealed, and appropriate hazardous waste container. Do not dispose of it down the drain.

Contaminated PPE: Dispose of all used gloves, disposable lab coats, and other

contaminated PPE in the designated hazardous waste stream.

Follow all local, state, and federal regulations for hazardous waste disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1139216?utm_src=pdf-body
https://www.benchchem.com/product/b1139216?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow
The following diagram illustrates a typical workflow for handling EPZ004777 hydrochloride
from receipt to disposal.
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Caption: Workflow for handling EPZ004777 hydrochloride.
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To cite this document: BenchChem. [Personal protective equipment for handling EPZ004777
hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139216#personal-protective-equipment-for-
handling-epz004777-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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